Cas no 2227766-63-2 (rac-2-{N-benzyl-1-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid)

• Product Name: rac-2-{N-benzyl-1-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid
• CAS No: 2227766-63-2
• MF: C₃₁H₃₂N₂O₅
• MW: 512.596188545227
• CID: 6322904
• PubChem ID: 165818442
• Update Time: 2025-10-31

rac-2-{N-benzyl-1-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• rac-2-{N-benzyl-1-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid
• EN300-1565954
• rac-2-{N-benzyl-1-[(1R,2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid
• 2227766-63-2

• Inchi： 1S/C31H32N2O5/c34-29(35)19-33(18-21-10-2-1-3-11-21)30(36)26-16-8-9-17-28(26)32-31(37)38-20-27-24-14-6-4-12-22(24)23-13-5-7-15-25(23)27/h1-7,10-15,26-28H,8-9,16-20H2,(H,32,37)(H,34,35)/t26-,28+/m1/s1
• InChI Key： DWWYIICQIVIMTJ-IAPPQJPRSA-N
• SMILES： O=C([C@@H]1CCCC[C@@H]1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC(=O)O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 512.23112213g/mol
• Monoisotopic Mass: 512.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 38
• Rotatable Bond Count: 9
• Complexity: 805
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 95.9Ų

Additional information on rac-2-{N-benzyl-1-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid

Introduction to Rac-2-{N-benzyl-1-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic Acid (CAS No. 2227766-63-2)

Rac-2-{N-benzyl-1-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid, a compound with the CAS number 2227766-63-2, represents a significant advancement in the field of medicinal chemistry. This intricate molecular structure has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The compound's unique configuration, characterized by a complex amino acid derivative and a benzyl moiety, positions it as a promising candidate for further exploration in biomedical research.

The molecular framework of Rac-2-{N-benzyl-1-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid incorporates several key functional groups that contribute to its biological activity. The presence of a cyclohexyl formamide group and a fluorenylmethoxycarbonyl (Fmoc) protecting group suggests potential roles in enzyme inhibition and receptor binding. These features are particularly relevant in the context of developing novel pharmacological agents that target specific biological pathways.

Recent studies have highlighted the importance of chiral centers in pharmaceutical compounds, emphasizing their impact on drug efficacy and selectivity. The compound's stereochemistry, with the specified (1R,2S) configuration at the cyclohexyl ring, is critical for its interaction with biological targets. This precise stereochemical arrangement ensures optimal binding affinity and reduces the likelihood of off-target effects, which are increasingly recognized as crucial factors in drug safety and efficacy.

In the realm of drug discovery, the synthesis and characterization of such complex molecules are essential steps toward understanding their therapeutic potential. The use of advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), has been instrumental in elucidating the structural properties of Rac-2-{N-benzyl-1-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid. These methodologies provide detailed insights into the compound's conformational dynamics and chemical environment, which are vital for predicting its biological behavior.

The incorporation of a fluorenylmethoxycarbonyl group is particularly noteworthy, as Fmoc protectants are widely used in peptide synthesis due to their stability and ease of removal. This feature suggests that the compound may have applications in peptide-based drug development or serve as a precursor for more complex peptidomimetics. The benzyl group further enhances the compound's structural complexity, potentially influencing its solubility and bioavailability.

Current research in medicinal chemistry increasingly focuses on designing molecules that exhibit high selectivity and low toxicity. The multifaceted nature of Rac-2-{N-benzyl-1-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid, with its combination of functional groups and stereochemical features, positions it as a valuable candidate for addressing these challenges. Studies have begun to explore its potential interactions with various enzymes and receptors, with initial findings indicating promising activity against certain therapeutic targets.

The field of computational chemistry has also played a significant role in understanding the properties of this compound. Molecular modeling techniques have been employed to predict how Rac-2-{N-benzyl-1-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid interacts with biological targets at an atomic level. These simulations provide critical insights into binding affinities and mechanism-of-action, guiding experimental efforts toward optimizing its pharmacological properties.

One area of particular interest is the compound's potential application in treating neurological disorders. The cyclohexyl formamide moiety is known to exhibit neuroprotective properties in certain contexts, making this compound a candidate for further investigation in models of neurodegeneration. Additionally, the presence of chiral centers may allow for the development of enantiomerically pure forms with enhanced therapeutic profiles.

The synthesis of racemic mixtures often presents challenges in drug development due to the presence of multiple stereoisomers with varying activities. However, advances in asymmetric synthesis have made it possible to produce enantiomerically enriched forms of complex molecules like Rac-2-{N-benzyl-1-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid. This capability is crucial for ensuring that only the most active and safe enantiomer is advanced into clinical trials.

In conclusion, Rac-2-{N-benzyl-1-(1R,2S)-2-({(9H-fluoren-9-ylmethoxycarbonyl}amino)cyclohexylformamido}acetic acid (CAS No. 2227766-63) represents a significant advancement in medicinal chemistry. Its complex structure and multifunctional groups make it a promising candidate for further exploration in drug development. Ongoing research aims to fully elucidate its pharmacological properties and therapeutic potential, paving the way for new treatments targeting various diseases.